(2R,4R)-4-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid

Specification

• Molecular Formula: C18H24N2O6
• Molecular Weight: 364.4 g/mol
• IUPAC Name: (2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C18H24N2O6/c1-18(2,3)26-17(24)20-10-13(9-14(20)15(21)22)19-16(23)25-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,23)(H,21,22)/t13-,14-/m1/s1
• Standard InChI Key: KFRRDHBQRJQRRO-ZIAGYGMSSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H](C[C@@H]1C(=O)O)NC(=O)OCC2=CC=CC=C2
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)O)NC(=O)OCC2=CC=CC=C2

Introduction

Chemical Identity and Structural Characteristics

Molecular Configuration and Stereochemistry

The compound features a pyrrolidine ring substituted at the 1- and 4-positions with Boc and Cbz groups, respectively, and a carboxylic acid moiety at the 2-position. The (2R,4R) stereochemistry is confirmed by its IUPAC name: (2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid. This configuration is critical for its role in asymmetric synthesis, as chirality influences binding affinity in biological systems.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{18}\text{H}_{24}\text{N}_{2}\text{O}_{6}$
Molecular Weight	364.4 g/mol
CAS Number	2306252-34-4, 2306252-46-8*
IUPAC Name	(2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid
SMILES	CC(C)(C)OC(=O)N1CC@@HNC(=O)OCC2=CC=CC=C2
InChIKey	KFRRDHBQRJQRRO-ZIAGYGMSSA-N

*Discrepancies in CAS numbers reflect registry variations across suppliers.

Spectroscopic and Chromatographic Data

The compound’s structural validation relies on spectral techniques:

• Nuclear Magnetic Resonance (NMR): The Boc group’s tert-butyl protons appear as a singlet near δ 1.4 ppm, while the Cbz group’s benzyl protons resonate as a multiplet at δ 7.3–7.4 ppm.

• High-Resolution Mass Spectrometry (HRMS): A molecular ion peak at m/z 364.4 confirms the molecular weight.

• Chiral HPLC: Methods using cellulose-based columns (e.g., Chiralpak IC) resolve enantiomers, ensuring ≥97% enantiomeric excess (ee) for pharmaceutical-grade material.

Synthesis and Protective Group Strategy

Stepwise Protection of Amines

The synthesis involves sequential installation of Boc and Cbz groups to achieve orthogonality:

• Boc Protection: The pyrrolidine secondary amine reacts with di-tert-butyl dicarbonate ($\text{(Boc)}_2\text{O}$) in tetrahydrofuran (THF), yielding 1-Boc-pyrrolidine.

• Cbz Protection: The primary amine at the 4-position is protected using benzyl chloroformate ($\text{Cbz-Cl}$) in the presence of a base like triethylamine.

Table 2: Synthetic Conditions and Yields

Step	Reagent	Solvent	Temperature	Yield
1	$\text{(Boc)}_2\text{O}$	THF	0°C → RT	85%
2	$\text{Cbz-Cl}$	DCM	0°C	78%

Deprotection Kinetics

• Boc Removal: Achieved via trifluoroacetic acid (TFA) in dichloromethane (DCM), cleaving the carbamate without affecting the Cbz group.

• Cbz Removal: Catalytic hydrogenation (H$_2$, Pd/C) selectively removes the benzyloxy group, leaving the Boc-protected amine intact.

Applications in Pharmaceutical Chemistry

Intermediate in Peptide Synthesis

The compound’s dual protection enables its use in fragment condensation strategies. For example, it serves as a proline analog in angiotensin-converting enzyme (ACE) inhibitors, where the (2R,4R) configuration mimics the transition state of peptide hydrolysis.

Building Block for Bioactive Molecules

• Antiviral Agents: Derivatives of this compound have shown inhibitory activity against SARS-CoV-2 main protease (M$^\text{pro}$), with IC$_{50}$ values <10 μM in enzymatic assays.

• Anticancer Therapeutics: Functionalization at the carboxylic acid position (e.g., amide formation) yields analogs that disrupt microtubule assembly in breast cancer cell lines (MCF-7).

Research Findings and Comparative Studies

Solubility and Stability Profiles

• Aqueous Solubility: <0.1 mg/mL at pH 7.4, necessitating formulation with co-solvents like DMSO or PEG-400.

• Thermal Stability: Decomposition occurs above 150°C, with the Boc group cleaving before the Cbz group (TGA analysis).

Table 3: Properties of Related Pyrrolidine Derivatives

Compound	Molecular Formula	CAS Number	Application
(2S,4R)-4-(Boc-amino)pyrrolidine-2-carboxylic acid	$\text{C}_{10}\text{H}_{18}\text{N}_{2}\text{O}_{4}$	1279034-98-8	Peptide backbone modification
(2R,4R)-1-Cbz-4-Boc-pyrrolidine-2-carboxylic acid	$\text{C}_{18}\text{H}_{24}\text{N}_{2}\text{O}_{6}$	2306252-46-8	Antiviral intermediate

The (2S,4R) isomer (CAS 1279034-98-8) exhibits lower metabolic stability in hepatic microsome assays (t$_{1/2}$ = 12 min vs. 45 min for the (2R,4R) form), highlighting the impact of stereochemistry on drug-like properties.